2-(4-Bromo-2-fluorophenyl)-4-(difluoromethyl)-1,3-oxazole

• IUPAC Name: 2-(4-bromo-2-fluorophenyl)-4-(difluoromethyl)-1,3-oxazole
• InChI: InChI=1S/C10H5BrF3NO/c11-5-1-2-6(7(12)3-5)10-15-8(4-16-10)9(13)14/h1-4,9H
• InChI Key: DYDQEQZRYIUFAI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C2=NC(=CO2)C(F)F
• Molecular Formula: C10H5BrF3NO
• Molecular Weight: 292.05 g/mol

Description

This compound belongs to the class of organic compounds known as oxazoles, which are aromatic compounds containing an oxazole ring. Oxazole is a five-membered aromatic ring containing one oxygen atom, one nitrogen atom, and three carbon atoms.

Synthesis Analysis

The synthesis of oxazoles often involves the cyclodehydration of certain amides or the condensation of aldehydes and ketones with amidoximes.

Molecular Structure Analysis

The molecular structure of oxazoles consists of a five-membered ring with two heteroatoms (one oxygen and one nitrogen). The presence of these heteroatoms can significantly influence the compound’s chemical properties.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions, due to the presence of electron-rich nitrogen and oxygen atoms.

Physical And Chemical Properties Analysis

Oxazoles are generally stable compounds. They are often crystalline solids at room temperature. The presence of heteroatoms in the ring can result in polar characteristics, influencing their solubility in various solvents.

Mechanism of Action

The mechanism of action of oxazoles can vary widely depending on their functional groups and the biological targets they interact with. Some oxazoles have been found to exhibit antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

Like all chemicals, oxazoles should be handled with care. Some oxazoles may be harmful if swallowed, inhaled, or come into contact with the skin. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Research into oxazoles is ongoing, with many studies focusing on their synthesis and potential applications in medicine and materials science.